Cas no 321580-06-7 (4-methoxyphenyl 4-ethoxybenzene-1-sulfonate)

• Product Name: 4-methoxyphenyl 4-ethoxybenzene-1-sulfonate
• CAS No: 321580-06-7
• MF: C₁₅H₁₆O₅S
• MW: 308.349543571472
• CID: 6595505
• PubChem ID: 3289027
• Update Time: 2024-03-01

4-methoxyphenyl 4-ethoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 4-ethoxybenzene-1-sulfonate
• 4-methoxyphenyl 4-ethoxybenzenesulfonate
• Benzenesulfonic acid, 4-ethoxy-, 4-methoxyphenyl ester
• Z45525288
• AKOS002285601
• SR-01000010105
• SR-01000010105-1
• (4-methoxyphenyl) 4-ethoxybenzenesulfonate
• 321580-06-7
• F1058-0031

• Inchi： 1S/C15H16O5S/c1-3-19-13-8-10-15(11-9-13)21(16,17)20-14-6-4-12(18-2)5-7-14/h4-11H,3H2,1-2H3
• InChI Key： HYDYVVYIOIKDTG-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(OC)C=C2)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 308.07184478g/mol
• Monoisotopic Mass: 308.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters